Cas no 186886-88-4 (Benzenamine, N-[(1,1-dimethyl-2-propenyl)oxy]-N-methyl-)

• Product Name: Benzenamine, N-[(1,1-dimethyl-2-propenyl)oxy]-N-methyl-
• CAS No: 186886-88-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 3834471
• PubChem ID: 10511918
• Update Time: 2025-04-22

Benzenamine, N-[(1,1-dimethyl-2-propenyl)oxy]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(1,1-dimethyl-2-propenyl)oxy]-N-methyl-
• Benzenamine, N-[(1,1-dimethyl-2-propen-1-yl)oxy]-N-methyl-
• 186886-88-4
• DB-119775

• Inchi： 1S/C12H17NO/c1-5-12(2,3)14-13(4)11-9-7-6-8-10-11/h5-10H,1H2,2-4H3
• InChI Key： GUWNFFNPECSSEN-UHFFFAOYSA-N
• SMILES： C1(N(OC(C)(C)C=C)C)=CC=CC=C1

Computed Properties

• Exact Mass: 191.131014166Da
• Monoisotopic Mass: 191.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines